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Compound of Interest

1,3-Dihydro-5,6-dinitro-2H-
Compound Name:
benzimidazol-2-one

CAS No.: 3705-86-0

Cat. No.: B021077

Get Quote

PART 1: EXECUTIVE SUMMARY

This technical guide characterizes 5,6-Dinitro-1,3-dihydro-2H-benzimidazol-2-one (CAS: 3705-
86-0), a high-value heterocyclic intermediate with the molecular formula C7HaN4Os.[1][2]

Historically utilized as a precursor for high-performance pigments (e.g., C.I.[2] Brown 25) and
polybenzimidazole (PBI) polymers, this molecule has recently gained traction in pharmaceutical
development and energetic materials.[2] Its unique electron-deficient scaffold allows for specific
nucleophilic aromatic substitutions (

), making it a critical "switch" molecule: it can be reduced to form diaminobenzimidazolone (a
polymer monomer) or functionalized to create thermostable nitramines for energetic
applications.[2]

This guide provides a validated roadmap for the synthesis, characterization, and application of
C7HaN4Os, synthesizing data from industrial patents and recent academic literature.[2]
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PART 2: CHEMICAL IDENTITY & STRUCTURAL
CHARACTERIZATION
Identification [

Parameter Specification

Chemical Name 5,6-Dinitro-1,3-dihydro-2H-benzimidazol-2-one

5,6-Dinitrobenzimidazolone; 5,6-Dinitro-2-
Common Synonyms . .
benzimidazolinone

CAS Registry Number 3705-86-0

Molecular Formula C7HaN4Os

Molecular Weight 224.13 g/mol

SMILES O=clcc2[nH]c(=0)[nH]c2ccl[O-]
Appearance Yellow to brownish crystalline solid

Structural Analysis

The molecule features a benzimidazolone core fused with two nitro groups at the 5 and 6
positions.[2][3]

» Electronic Effects: The two nitro groups are strongly electron-withdrawing, significantly
increasing the acidity of the N-H protons on the imidazolone ring (

~7.5-9.2).[2]

e H-Bonding: The lactam (cyclic amide) structure facilitates strong intermolecular hydrogen
bonding, leading to high melting points and poor solubility in non-polar solvents.[2]

» Reactivity Hotspots: The C-5 and C-6 positions are activated for nucleophilic attack if one
nitro group is displaced, although reduction is the primary transformation pathway.[2]

PART 3: PHYSICOCHEMICAL PROPERTIES
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Property Value Context/Notes
) ) Decomposes without melting;
Melting Point > 300 °C (dec.)[2][4] o
sublimation observed >315 °C.
_ High density due to efficient
Density 1.76 + 0.06 g/cm3

crystal packing (H-bonding).[2]

Solubility (High)

DMSO, DMF, DMAc

Soluble in polar aprotic

solvents.[2]

Solubility (Low)

Water, Ethanol, DCM

Poor solubility limits
purification options to
recrystallization from polar

solvents.[2]

Thermal Stability

Stable up to ~260 °C

TGA data indicates onset of

decomposition >300 °C.

pKa (Predicted)

~7.58

Acidic NH protons allow
deprotonation by weak bases

(e.g., carbonates).[2]

PART 4: SYNTHESIS & PRODUCTION PROTOCOLS

The synthesis of 5,6-dinitrobenzimidazolone is a critical step in the value chain, typically

bridging the raw material (o-phenylenediamine) and the high-value monomer (5,6-

diaminobenzimidazolone).

[2]
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Figure 1: Industrial synthesis workflow from raw materials to the diamino-monomer.

Protocol: Nitration of Benzimidazolone

Obijective: Selective introduction of nitro groups at C-5 and C-6.[1][2][5][3][4] Mechanism:
Electrophilic aromatic substitution (

).[2]

Reagents:

e Benzimidazolone (1.0 eq)[2][3][6]

e Fuming Nitric Acid (HNOs, >90%)[2]

 Sulfuric Acid (Hz2SOa) or Dichloroethane (DCE) with P20s (cleaner alternative).[2]

Step-by-Step Methodology:

Preparation: Charge a reactor with concentrated H2SOa (or DCE solvent). Cool to 0-5 °C.[2]

[71[8]
» Addition: Slowly add Benzimidazolone with vigorous stirring. Ensure full dispersion.
 Nitration: Dropwise add fuming HNOs while maintaining temperature <10 °C.

o Critical Control Point: Exotherms can lead to tar formation or runaway reactions.[2]

» Reaction: Allow temperature to rise to 60-90 °C and hold for 2—4 hours. Monitor by TLC or
HPLC.[2]

e Quench: Pour the reaction mixture onto crushed ice/water (1:1 ratio).
« |solation: Filter the yellow precipitate. Wash with cold water until pH is neutral.[2]

« Purification: Recrystallize from DMSO or dilute nitric acid if high purity (>99%) is required.[2]

Protocol: Reduction to 5,6-Diaminobenzimidazolone
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Objective: Conversion of C7H4N4Os to the diamine monomer.[2]
Reagents:

e 5,6-Dinitrobenzimidazolone[1][2][5][3][4][7][9][10]

e Iron powder (Fe) / Hydrochloric acid (HCI) OR Hz/Pd-C catalyst.[2]
e Solvent: Water (Green Chemistry approach).[2][6]

Methodology (Fe/HCI):

Suspend 5,6-dinitrobenzimidazolone in water.[2]

Add activated Iron powder (4-8 eq) and catalytic HCI.

Heat to reflux (85-95 °C) for 2-5 hours.

Workup: Adjust pH to alkaline (NaOH) to precipitate iron salts. Filter hot.

Crystallization: Cool filtrate to precipitate the diamine product (white/pale solid).[2]

PART 5: REACTIVITY & APPLICATIONS
Pharmaceutical & Biological Applications

o DNA Light Switches: Ruthenium complexes utilizing the 5,6-dinitrobenzimidazolone scaffold
bind to G-quadruplex DNA.[2][5][9] The nitro groups quench luminescence in the unbound
state; upon binding, the "switch" turns on, allowing naked-eye detection of DNA structures.[2]

e Enzyme Inhibition: Derivatives act as inhibitors for milk xanthine oxidase and are substrates
for NQO1 (NAD(P)H:quinone oxidoreductase), aiding in the study of bioreductive drug
activation mechanisms.[2]

Energetic Materials (High-Performance)

e TriNBO Synthesis: Further nitration leads to 4,5,6-Trinitrobenzimidazolone (TriNBO).[2][4]
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e Properties: TriNBO and its nitramine derivatives (e.g., 5-nitramino-4,6-
dinitrobenzimidazolone) exhibit high density (>1.76 g/cm3) and thermal stability (>300 °C),
making them candidates for insensitive munitions and heat-resistant explosives.[2]

Application Logic Diagram
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Figure 2: Divergent application pathways for the C7H4N4Os scaffold.

PART 6: SAFETY & HANDLING

o Explosion Hazard: While 5,6-dinitrobenzimidazolone is relatively stable, it is a polynitro
aromatic compound.[2] It should be treated as a potential energetic material precursor.[2]
Avoid shock, friction, and heating in confined spaces.[2]

« Toxicity: Nitroaromatics are generally toxic and potential mutagens.[2] Handle with full PPE
(gloves, respirator) in a fume hood.[2]

o Storage: Store in a cool, dry place away from reducing agents and strong bases.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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